Cas no 78405-69-3 (5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid)
![5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid structure](https://www.kuujia.com/scimg/cas/78405-69-3x500.png)
78405-69-3 structure
Product name:5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID20739103
- 78405-69-3
- 5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
- SCHEMBL3872410
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- Inchi: InChI=1S/C13H17NO5/c1-19-11-7-9(5-6-10(11)15)8-14-12(16)3-2-4-13(17)18/h5-7,15H,2-4,8H2,1H3,(H,14,16)(H,17,18)
- InChI Key: OEGJUOBRWKVZQP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 267.11067264g/mol
- Monoisotopic Mass: 267.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 95.9Ų
5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid Related Literature
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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